Cas no 871269-10-2 (N-CYCLOHEXYL 3-BROMOBENZENESULFONAMIDE)

• Product Name: N-CYCLOHEXYL 3-BROMOBENZENESULFONAMIDE
• CAS No: 871269-10-2
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• MDL: MFCD07363823
• CID: 857571
• PubChem ID: 7213278
• Update Time: 2025-04-19

N-CYCLOHEXYL 3-BROMOBENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• N-CYCLOHEXYL 3-BROMOBENZENESULFONAMIDE
• N-Cyclohexyl 3-bromophenylsulfonamide
• 3-Bromo-N-cyclohexylbenzenesulfonamide
• AKOS008941056
• 871269-10-2
• E85400
• AB00989714-01
• SCHEMBL738542
• WJB26910
• 3-bromo-N-cyclohexyl-benzenesulfonamide
• MLUYYAINRSPCFT-UHFFFAOYSA-N
• AB30841
• BS-23735
• Z45509411
• DTXSID30428435
• AM87833
• CS-0212969
• MFCD07363823
• N-Cyclohexyl-3-bromobenzenesulfonamide
• N-Cyclohexyl3-bromobenzenesulfonamide

• MDL： MFCD07363823
• Inchi： 1S/C12H16BrNO2S/c13-10-5-4-8-12(9-10)17(15,16)14-11-6-2-1-3-7-11/h4-5,8-9,11,14H,1-3,6-7H2
• InChI Key： MLUYYAINRSPCFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.00900
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.53180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides